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Compound of Interest

Compound Name: 2,2,3-Trimethylbutane

Cat. No.: B165475

Proper disposal of 2,2,3-trimethylbutane is critical for ensuring laboratory safety and
environmental protection. As a highly flammable and environmentally hazardous chemical, it
requires strict adherence to established protocols for handling, storage, and waste
management. This guide provides detailed, step-by-step procedures for researchers, scientists,
and drug development professionals to manage and dispose of 2,2,3-trimethylbutane waste
safely and in compliance with regulations.

Immediate Safety and Handling

Before handling 2,2,3-trimethylbutane for any purpose, including disposal, it is essential to be
familiar with its hazards. This substance is a highly flammable liquid and vapor that can cause
skin irritation, drowsiness, or dizziness.[1][2][3] It is also very toxic to aquatic life with long-
lasting effects.[1][2][3][4]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 2,2,3-
trimethylbutane:

o Eye/Face Protection: Chemical splash goggles or a face shield.[2][5]

» Skin Protection: Nitrile laboratory gloves and a flame-retardant lab coat.[6] Avoid wearing
flammable clothing.[6]

» Respiratory Protection: Use only in a well-ventilated area or a certified chemical fume hood
to avoid inhaling vapors.[2][5][7][8]
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Handling Precautions:

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][2][5]
Use non-sparking tools and explosion-proof equipment.[2][5]

Ground and bond all containers and transfer equipment to prevent the buildup of

electrostatic charge, which can be an ignition source.[2][4][5]

Keep containers tightly closed when not in use.[1][2][5]

Chemical and Physical Properties

Understanding the properties of 2,2,3-trimethylbutane is fundamental to its safe handling and

disposal. The following table summarizes key quantitative data.

Property Value Citation(s)
Chemical Formula C7H1s

Molecular Weight 100.21 g/mol [4]
Appearance Clear, colorless liquid [4]

Odor Mild gasoline-like [4]

Flash Point <-6.7°C (<20 °F)

Autoignition Temperature 419 °C (786.2 °F) [4]
Flammability Limits LEL: 1.0% UEL: 7.0% [4]

Specific Gravity 0.69 (floats on water) [4]

Vapor Density >3.9 (heavier than air) [4]

Solubility

Insoluble in water. Soluble in
alcohol and non-polar [4]

solvents.

Step-by-Step Disposal Procedure
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Disposal of 2,2,3-trimethylbutane must comply with all local, state, and federal regulations.[1]
[4] Never dispose of this chemical down the sink or in the regular trash.[6][7][8]

1. Waste Segregation:
o Collect 2,2,3-trimethylbutane waste in a dedicated waste container.

» Do not mix it with other waste streams, particularly incompatible materials like oxidizing
agents.[1][4][9] Halogenated and non-halogenated solvents should also be collected
separately.[10]

2. Containerization:

o Use a sturdy, chemically compatible container with a secure, tight-fitting lid.[9][10] An empty,
original product container is often a suitable choice.

o Ensure the container is in good condition and free from leaks or damage.
o Leave some headspace (about 10%) in the container to allow for vapor expansion.
3. Labeling:

o Clearly label the waste container with a "Hazardous Waste" label as soon as you begin
collecting waste.[9][10]

e The label must include:

[¢]

The full chemical name: "2,2,3-Trimethylbutane” (no abbreviations).[9]

The words "Hazardous Waste".

[¢]

[e]

An accurate list of all constituents and their percentages.[9]

o

The date accumulation started.[10]

[¢]

Appropriate hazard pictograms (e.g., flammable, health hazard, environmental hazard).

4. Temporary Storage in the Laboratory:
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» Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[11]

e The storage location must be a cool, dry, and well-ventilated area, away from ignition
sources and incompatible materials.[6][12][13]

» Store flammable liquid waste in a dedicated, approved flammable storage cabinet.[6][7]

o Use secondary containment, such as a chemical-resistant tray or tub, for all liquid waste
containers to contain potential leaks.[6][9]

5. Arranging for Final Disposal:

o Contact your institution's Environmental Health & Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup.[1]

¢ Provide them with accurate information about the waste stream.
» Follow all institutional procedures for waste pickup requests.

Accidental Release and Spill Procedures

In the event of a spill, immediate and appropriate action is required to prevent fire and
environmental contamination.

e Minor Spills:
o Alert personnel in the immediate area and remove all ignition sources.[4]
o Ensure adequate ventilation.

o Wearing appropriate PPE, contain the spill using a non-combustible absorbent material
like sand, earth, or vermiculite.[1]

o Collect the contaminated absorbent material using non-sparking tools and place it in a
sealed, labeled container for hazardous waste disposal.[1]

e Major Spills:
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o Evacuate the area immediately.
o Alert your institution's emergency response team and EHS department.

o Prevent the spill from entering drains or waterways.[1]

Disposal Workflow Diagram

The following diagram outlines the logical workflow for the proper disposal of 2,2,3-
trimethylbutane.
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Caption: Workflow for the safe disposal of 2,2,3-trimethylbutane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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